Cas no 2248339-11-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,6-dihydro-2H-pyran-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,6-dihydro-2H-pyran-2-carboxylate
• CAS No: 2248339-11-7
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• CID: 6415817
• PubChem ID: 165724228
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,6-dihydro-2H-pyran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6513570
• 2248339-11-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,6-dihydro-2H-pyran-2-carboxylate

• Inchi： 1S/C14H11NO5/c16-12-9-5-1-2-6-10(9)13(17)15(12)20-14(18)11-7-3-4-8-19-11/h1-6,11H,7-8H2
• InChI Key： HSEKCPNGVICNGQ-UHFFFAOYSA-N
• SMILES： O1CC=CCC1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 273.06372245g/mol
• Monoisotopic Mass: 273.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,6-dihydro-2H-pyran-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,6-dihydro-2H-pyran-2-carboxylate (CAS No. 2248339-11-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,6-dihydro-2H-pyran-2-carboxylate, identified by its CAS number 2248339-11-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of heterocyclic compounds, characterized by its fused ring system comprising an isoindole moiety linked to a pyranone core. The unique arrangement of oxygen and nitrogen atoms in its structure imparts distinctive electronic and steric properties, making it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The 1,3-dioxo functional group, located at the C1 and C3 positions of the isoindole ring, contributes to the compound's reactivity and potential biological activity. This moiety is often associated with molecules that exhibit inhibitory effects on various enzymatic pathways, which is a critical consideration in the development of novel therapeutic agents. Additionally, the presence of a 3,6-dihydro-2H-pyran-2-carboxylate group introduces an ester functionality that can influence solubility and metabolic stability—key factors in pharmacokinetic profiles.

In recent years, there has been a surge in research focused on isoindole derivatives due to their versatile biological activities. Studies have demonstrated that isoindole-based compounds can interact with multiple targets, including kinases, transcription factors, and ion channels. The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,6-dihydro-2H-pyran-2-carboxylate aligns well with this trend, as it combines elements known to enhance binding affinity and selectivity. For instance, modifications at the C2 position of the isoindole ring have been shown to modulate interactions with protein receptors, suggesting potential applications in treating inflammatory diseases and cancer.

The pyranone core in this compound is another noteworthy feature. Pyranones are widely recognized for their role in natural products and have been investigated for their antimicrobial and anti-inflammatory properties. The integration of this scaffold with the isoindole system may lead to novel pharmacological effects that are not observed with either moiety alone. This synergy has prompted researchers to explore synthetic strategies that optimize the placement of functional groups while maintaining overall molecular rigidity—a critical balance for drug-like properties.

Advances in computational chemistry have enabled more efficient screening of potential drug candidates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,6-dihydro-2H-pyran-2-carboxylate. Molecular docking simulations have revealed that this compound can bind to pockets on target proteins with high affinity. Specifically, preliminary studies suggest interactions with enzymes involved in metabolic pathways relevant to neurodegenerative disorders. This aligns with current trends in drug development toward targeting multifunctional proteins that play roles in complex diseases.

Synthetic methodologies for constructing analogs of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,6-dihydro-2H-pyran-2-carboxylate have also seen significant progress. Transition-metal-catalyzed reactions have emerged as powerful tools for introducing structural diversity while maintaining regioselectivity. For example, palladium-catalyzed cross-coupling reactions allow for precise modifications at key positions within the heterocyclic system. Such techniques enable chemists to rapidly generate libraries of derivatives for high-throughput screening (HTS), streamlining the discovery process.

The pharmacokinetic behavior of this compound is another area of active investigation. In vitro studies have indicated favorable solubility parameters due to the presence of polar functional groups like the ester and lactone moieties. These features are often associated with improved oral bioavailability—a critical factor for clinical translation. Additionally, preliminary metabolic stability assays suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yli 3,6-dihydro - pyran - 2 - carboxylate may exhibit prolonged circulation times upon administration.

Comparative analyses with closely related compounds have provided insights into structure/activity relationships (SAR). For instance, analogs with varying substituents at the C5 position of the pyranone ring have shown differential effects on target enzymes. These findings underscore the importance of fine-tuning molecular architecture to achieve desired biological outcomes. Such data-driven approaches are becoming increasingly integral to modern drug design pipelines.

The role of 1,3 - dioxo - 23 - dihydro - 11 H - isoindol - 22 - yl 33,6 - dihydro - 22 H - pyran - 22 - carboxylate as a building block for more complex scaffolds remains an exciting prospect. Researchers are exploring its utility as a precursor for polycyclic systems that mimic natural products known for their therapeutic efficacy. By leveraging its rigid core structure along with reactive sites at strategic positions, chemists hope to develop novel entities with enhanced pharmacological profiles.

Emerging technologies such as organometallic chemistry continue to expand synthetic possibilities for derivatives like this one. For example, recent developments in iridium-catalyzed C-H activation have enabled direct functionalization at challenging positions within aromatic rings without extensive pre-functionalization steps. Such advances not only reduce synthetic complexity but also open doors to previously inaccessible chemical space—a cornerstone principle behind innovative drug discovery efforts.

The intersection between medicinal chemistry and materials science has also sparked interest in exploring applications beyond traditional pharmaceuticals. Functionalized isoindoles like this compound could serve as precursors for advanced materials used in optoelectronics or catalysis due to their tunable electronic properties derived from conjugated systems containing oxygen-rich heterocycles